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Compound of Interest

Compound Name: 1,4-Butanesultam

Cat. No.: B1267830

An In-depth Technical Guide to 1,4-Butanesultam (thiazinane 1,1-dioxide)

Introduction

1,4-Butanesultam, systematically known by its IUPAC name thiazinane 1,1-dioxide, is a
heterocyclic organic compound belonging to the class of sulfonamides.[1] It is a saturated six-
membered ring containing nitrogen and sulfur atoms, which is a structural feature of significant
interest in medicinal chemistry and materials science. This guide provides a comprehensive
overview of its chemical identity, properties, synthesis, and applications, with a focus on its
relevance to researchers in drug development.

Chemical Identity and Properties

The fundamental identification and physicochemical properties of 1,4-Butanesultam are
summarized below.

Table 1: Chemical Identifiers for 1,4-Butanesultam
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Identifier Value
IUPAC Name thiazinane 1,1-dioxide[2]
1,4-Butanesultam, 1,2-Thiazinane 1,1-dioxide[1]
Synonyms
[2][3]
CAS Number 37441-50-2[1][2]
Molecular Formula CaHsNO2S[1][2]
Molecular Weight 135.18 g/mol [1]

Table 2: Physicochemical Properties of 1,4-Butanesultam

Property Value

Appearance White to light yellow crystalline powder[1]
Melting Point 113 - 117 °C[1]

Boiling Point 143-145 °C at 0.8 Torr

Purity >98% (GCO)[1]

Storage Conditions Room Temperature, sealed in dry conditions

Synthesis and Experimental Protocols

The synthesis of the 1,2-thiazinane-1,1-dioxide core, the foundational structure of 1,4-
butanesultam, can be achieved through the cyclization of appropriate acyclic precursors. A
general methodology involves the reaction of amino-halides or amino-alcohols with a sulfonyl
chloride, followed by an intramolecular cyclization.

General Protocol for the Synthesis of 1,2-Thiazinane-1,1-
dioxide Derivatives

A representative method for constructing the sultam ring involves a two-step process from
amino-alcohols or amino-halides.[4]
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o Sulfonamide Formation: The starting material (an appropriate amino-alcohol or amino-halide)
is reacted with phenylmethanesulfonyl chloride in the presence of a base, such as
triethylamine (EtsN), in a suitable solvent like tetrahydrofuran (THF). This reaction forms the
corresponding secondary sulfonamide.[4]

 Intramolecular Cyclization: The resulting sulfonamide intermediate is then treated with a
base to facilitate an intramolecular cyclization, yielding the 1,2-thiazinane-1,1-dioxide ring
system.[4]

The following diagram illustrates the general workflow for this synthesis.

Synthesis Workflow

( )

Click to download full resolution via product page

A generalized workflow for the synthesis of the 1,4-Butanesultam core structure.
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Applications in Drug Development and Research

1,4-Butanesultam serves as a versatile building block in the synthesis of more complex,
biologically active molecules.[1] The thiazine class of heterocyclic compounds is of significant
interest in medicinal chemistry due to the diverse pharmacological activities exhibited by its
derivatives.

o Pharmaceutical Development: The structural features of 1,4-butanesultam make it a
valuable scaffold in the design of novel drugs, particularly in the development of sulfonamide
antibiotics.[1] Thiazine derivatives have been investigated for a wide range of therapeutic
applications, including as antibacterial, antifungal, antitumor, antimalarial, antiviral, and anti-
inflammatory agents.[5][6][7][8]

e Synthetic Chemistry: In synthetic organic chemistry, it is used as an intermediate for creating
new pharmaceuticals and agrochemicals.[1] For instance, it can be employed in the
synthesis of herbicides and pesticides.[1]

» Material Science: Beyond pharmaceuticals, 1,4-butanesultam is utilized in the production of
specialty polymers and resins, contributing to materials with enhanced thermal stability and
mechanical properties.[1]

Role in Biological Signaling Pathways

While specific details on the direct interaction of 1,4-butanesultam with cellular signaling
pathways are not extensively documented in publicly available literature, its utility as a scaffold
in drug discovery implies that its derivatives are designed to modulate the activity of specific
biological targets, such as enzymes or receptors. These targets are often key components of
signaling cascades that are dysregulated in disease states.

A common strategy in modern drug development is the inhibition of protein kinases, which are
crucial regulators of cell signaling. The diagram below illustrates a generic kinase signaling
pathway that is a frequent target for therapeutic intervention in diseases like cancer.
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Generic Kinase Signaling Pathway
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A simplified diagram of the MAPK/ERK signaling pathway, a common target in drug discovery.
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This pathway, when aberrantly activated, can lead to uncontrolled cell growth. Small molecule
inhibitors, potentially derived from scaffolds like 1,4-butanesultam, are often designed to block
the activity of kinases such as Raf, MEK, or ERK, thereby halting the downstream signaling
that leads to pathological cellular responses.

Conclusion

1,4-Butanesultam (thiazinane 1,1-dioxide) is a chemically stable and versatile sulfonamide
with significant potential as a building block in pharmaceutical and materials science research.
Its value lies in the robust 1,2-thiazinane-1,1-dioxide core, which serves as a foundational
scaffold for the development of a wide array of biologically active compounds. Further research
into the synthesis of novel derivatives and their specific interactions with biological targets will
continue to unlock the full potential of this important heterocyclic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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